Cas no 26771-20-0 (13-cis-Vitamin A Palmitate)

• Product Name: 13-cis-Vitamin A Palmitate
• CAS No: 26771-20-0
• Molecular Formula: C₃₆H₆₀O₂
• Molecular Weight: 524.860411643982
• CID: 4558229

13-cis-Vitamin A Palmitate Properties

Names and Identifiers

• 13-cis-retinyl palmitate
• (13Z)-Retinol palmitate
• 13-cis-retinyl hexadecanoate
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-yl hexadecanoate
• (2Z,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-yl palmitate

• InChIKey： VYGQUTWHTHXGQB-ILAPVCSWSA-N
• Inchi： 1S/C36H60O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-25-35(37)38-30-28-32(3)23-20-22-31(2)26-27-34-33(4)24-21-29-36(34,5)6/h20,22-23,26-28H,7-19,21,24-25,29-30H2,1-6H3/b23-20+,27-26+,31-22+,32-28-
• SMILES： O(C/C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C)CCCC1(C)C)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 524.45933115 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 21
• Monoisotopic Mass: 524.45933115 g/mol
• Heavy Atom Count: 38
• Complexity: 803
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 524.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters